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Compound Name:
3-[(2-

Methylbenzyl)oxy]benzaldehyde

CAS No.: 590350-87-1

Cat. No.: B1334924

Get Quote

This technical guide provides a comprehensive analysis of the spectral data for 3-[(2-
Methylbenzyl)oxy]benzaldehyde, a key intermediate in various synthetic applications. The

document is intended for researchers, scientists, and professionals in drug development who

require a deep understanding of the structural elucidation of this compound through modern

spectroscopic techniques. We will delve into the theoretical underpinnings and practical

application of Nuclear Magnetic Resonance (NMR) spectroscopy, Infrared (IR) spectroscopy,

and Mass Spectrometry (MS) for the unambiguous identification and characterization of this

molecule.

Introduction: The Significance of 3-[(2-
Methylbenzyl)oxy]benzaldehyde
3-[(2-Methylbenzyl)oxy]benzaldehyde is an aromatic aldehyde of interest in organic

synthesis, potentially serving as a precursor for various biologically active molecules and

materials. Its structure, featuring a benzaldehyde core linked to a 2-methylbenzyl group via an
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ether linkage, presents a unique combination of functional groups that give rise to a distinct

spectral fingerprint. Accurate interpretation of its spectral data is paramount for confirming its

identity, assessing its purity, and understanding its chemical behavior. This guide will provide a

detailed walkthrough of its ¹H NMR, ¹³C NMR, IR, and mass spectra, offering insights into the

relationship between molecular structure and spectral features.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is arguably the most powerful tool for the structural elucidation of organic

molecules in solution. By probing the magnetic properties of atomic nuclei, NMR provides

detailed information about the chemical environment, connectivity, and stereochemistry of

atoms within a molecule.

¹H NMR Spectroscopy: Unraveling the Proton
Environment
Proton NMR (¹H NMR) provides a map of the hydrogen atoms in a molecule. The chemical shift

(δ) of a proton is influenced by its local electronic environment, while the splitting pattern

(multiplicity) arises from spin-spin coupling with neighboring protons.

Experimental Protocol: ¹H NMR Spectroscopy

Sample Preparation: Dissolve approximately 5-10 mg of 3-[(2-
Methylbenzyl)oxy]benzaldehyde in 0.5-0.7 mL of a deuterated solvent (e.g., CDCl₃ or

DMSO-d₆) in a standard 5 mm NMR tube. The choice of solvent is critical as it can influence

chemical shifts.

Instrument Setup: The spectrum is typically acquired on a 400 MHz or 500 MHz NMR

spectrometer. Key parameters to set include the spectral width, number of scans, and

relaxation delay.

Data Acquisition: Acquire the Free Induction Decay (FID) and process the data by applying a

Fourier transform, phasing, and baseline correction.

Referencing: The chemical shifts are referenced to the residual solvent peak or an internal

standard like tetramethylsilane (TMS).
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Data Interpretation and Predicted ¹H NMR Spectrum

While a direct experimental spectrum from the initial search is not available, we can predict the

¹H NMR spectrum based on the analysis of its constituent parts (3-hydroxybenzaldehyde and

2-methylbenzyl bromide) and data from analogous compounds.

Table 1: Predicted ¹H NMR Data for 3-[(2-Methylbenzyl)oxy]benzaldehyde
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Chemical Shift
(δ, ppm)

Multiplicity Integration Assignment Rationale

~9.9 s 1H Aldehyde (-CHO)

The aldehyde

proton is highly

deshielded and

appears as a

characteristic

singlet far

downfield.

~7.2-7.8 m 8H Aromatic (Ar-H)

The eight

aromatic protons

on the two

benzene rings

will appear as a

complex multiplet

in this region.

~5.1 s 2H
Methylene (-

CH₂-)

The benzylic

methylene

protons are

adjacent to an

oxygen atom,

causing a

downfield shift.

They appear as

a singlet as there

are no adjacent

protons.

~2.4 s 3H Methyl (-CH₃)

The methyl

protons on the

benzyl group are

attached to an

aromatic ring and

appear as a

singlet in the

upfield region.
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Logical Relationship of Proton Environments
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Caption: Predicted ¹H NMR chemical shift assignments.

¹³C NMR Spectroscopy: Mapping the Carbon Skeleton
Carbon-13 NMR provides information on the different carbon environments within a molecule.

The chemical shift of each carbon is indicative of its hybridization and the nature of the atoms

attached to it.

Experimental Protocol: ¹³C NMR Spectroscopy

Sample Preparation: The same sample prepared for ¹H NMR can be used.

Instrument Setup: Typically performed on the same spectrometer as ¹H NMR, but with a

different probe tuning. Broadband proton decoupling is commonly used to simplify the

spectrum to a series of singlets, where each signal corresponds to a unique carbon

environment.

Data Acquisition and Processing: A larger number of scans is usually required for ¹³C NMR

due to the low natural abundance of the ¹³C isotope. Data processing is similar to ¹H NMR.

Data Interpretation and Predicted ¹³C NMR Spectrum

Based on known chemical shift values for similar structures, the following ¹³C NMR spectrum is

anticipated.
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Table 2: Predicted ¹³C NMR Data for 3-[(2-Methylbenzyl)oxy]benzaldehyde

Chemical Shift (δ, ppm) Assignment Rationale

~192 Aldehyde (C=O)

The carbonyl carbon of an

aldehyde is characteristically

found in this downfield region.

~160 C-O (aromatic)

The aromatic carbon directly

attached to the ether oxygen is

deshielded.

~137 C-CHO (aromatic)
The aromatic carbon bearing

the aldehyde group.

~136 Quaternary C (benzyl)

The aromatic carbon of the

benzyl group attached to the

methylene.

~130 Quaternary C (benzyl)

The aromatic carbon of the

benzyl group bearing the

methyl group.

~115-130 Aromatic CH

The remaining aromatic

carbons will appear in this

range.

~70 Methylene (-CH₂-)

The benzylic carbon is

deshielded by the adjacent

oxygen atom.

~19 Methyl (-CH₃)
The methyl carbon appears in

the upfield aliphatic region.

NMR Data Acquisition and Processing Workflow
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Caption: General workflow for NMR data acquisition.

Infrared (IR) Spectroscopy
IR spectroscopy is a valuable technique for identifying the functional groups present in a

molecule. It is based on the principle that molecules absorb infrared radiation at specific

frequencies that correspond to the vibrational modes of their bonds.

Experimental Protocol: IR Spectroscopy
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Sample Preparation: A small amount of the neat liquid sample can be placed between two

salt plates (e.g., NaCl or KBr). Alternatively, a solution in a suitable solvent (e.g., CCl₄) can

be prepared. For solid samples, a KBr pellet or a Nujol mull can be used.

Instrument Setup: A Fourier Transform Infrared (FTIR) spectrometer is commonly used. A

background spectrum of the empty sample holder (or solvent) is first recorded.

Data Acquisition: The sample is placed in the beam path, and the spectrum is recorded. The

background is automatically subtracted from the sample spectrum.

Data Interpretation and Key IR Absorptions

The IR spectrum of 3-[(2-Methylbenzyl)oxy]benzaldehyde is expected to show characteristic

absorption bands for its functional groups.

Table 3: Key IR Absorptions for 3-[(2-Methylbenzyl)oxy]benzaldehyde

Wavenumber (cm⁻¹) Vibration Functional Group

~3050-3000 C-H stretch Aromatic

~2950-2850 C-H stretch Aliphatic (CH₃, CH₂)

~2850-2750 C-H stretch Aldehyde

~1700 C=O stretch Aldehyde

~1600, ~1480 C=C stretch Aromatic

~1250 C-O stretch Ether

The presence of a strong absorption around 1700 cm⁻¹ is a clear indication of the aldehyde

carbonyl group. The C-O stretch of the ether linkage is also a key diagnostic peak.

Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and fragmentation pattern

of a molecule. This data is crucial for confirming the molecular formula and gaining insights into

the molecule's structure.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 12 Tech Support

https://www.benchchem.com/product/b1334924/docs?utm_src=pdf-body#spectral-data-of-3-2-methylbenzyl-oxy-benzaldehyde-an-in-depth-technical-guide
https://www.benchchem.com/product/b1334924/docs?utm_src=pdf-body#spectral-data-of-3-2-methylbenzyl-oxy-benzaldehyde-an-in-depth-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1334924?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocol: Mass Spectrometry

Sample Introduction: The sample is introduced into the mass spectrometer, typically via

direct infusion or after separation by gas chromatography (GC-MS) or liquid chromatography

(LC-MS).

Ionization: The molecules are ionized in the ion source. Common ionization techniques

include Electron Ionization (EI) and Electrospray Ionization (ESI).

Mass Analysis: The resulting ions are separated based on their mass-to-charge ratio (m/z)

by a mass analyzer (e.g., quadrupole, time-of-flight).

Detection: The separated ions are detected, and a mass spectrum is generated.

Data Interpretation and Predicted Mass Spectrum

The molecular formula of 3-[(2-Methylbenzyl)oxy]benzaldehyde is C₁₅H₁₄O₂.

Table 4: Predicted Mass Spectrometry Data for 3-[(2-Methylbenzyl)oxy]benzaldehyde

m/z Ion Rationale

226 [M]⁺ Molecular ion

225 [M-H]⁺ Loss of a hydrogen atom

197 [M-CHO]⁺ Loss of the formyl radical

105 [C₇H₅O]⁺ Benzoyl cation

91 [C₇H₇]⁺
Tropylium ion (from benzyl

group)

PubChemLite provides predicted collision cross-section (CCS) values for various adducts,

which is valuable for advanced mass spectrometry techniques like ion mobility-mass

spectrometry. For instance, the predicted m/z for the protonated molecule [M+H]⁺ is

227.10666.[1]

Fragmentation Pathway
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Caption: A plausible fragmentation pathway.

Synthesis Outline
A common method for the synthesis of 3-[(2-Methylbenzyl)oxy]benzaldehyde is the

Williamson ether synthesis.

Reaction Scheme: 3-Hydroxybenzaldehyde + 2-Methylbenzyl bromide → 3-[(2-
Methylbenzyl)oxy]benzaldehyde

Experimental Protocol: Synthesis

Reaction Setup: To a solution of 3-hydroxybenzaldehyde in a suitable polar aprotic solvent

(e.g., acetone, DMF), add a base (e.g., K₂CO₃, NaH) to deprotonate the hydroxyl group.

Addition of Alkyl Halide: Add 2-methylbenzyl bromide to the reaction mixture.

Reaction Conditions: Heat the mixture under reflux for several hours until the reaction is

complete (monitored by TLC).

Workup and Purification: After cooling, filter the reaction mixture and remove the solvent

under reduced pressure. The crude product is then purified by column chromatography or
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recrystallization.

Conclusion
The comprehensive spectral analysis presented in this guide provides a robust framework for

the structural elucidation of 3-[(2-Methylbenzyl)oxy]benzaldehyde. The combination of ¹H

NMR, ¹³C NMR, IR, and mass spectrometry offers a multi-faceted approach to confirming the

identity and purity of this compound. The predicted spectral data, based on established

principles and analogous structures, serves as a reliable reference for researchers working with

this molecule. The detailed protocols and workflows outlined herein provide practical guidance

for obtaining high-quality spectral data.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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